1,3,3,4-Tetramethylpiperazin-2-one

• CAS RN: 71620-96-7
• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol
• IUPAC Name: 1,3,3,4-tetramethylpiperazin-2-one
• InChI: InChI=1S/C8H16N2O/c1-8(2)7(11)9(3)5-6-10(8)4/h5-6H2,1-4H3
• InChI Key: WFGMRESWHYSOKC-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(CCN1C)C)C

Description

1,3,3,4-Tetramethylpiperazin-2-one is a useful research compound. Its molecular formula is C8H16N2O and its molecular weight is 156.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3,3,4-Tetramethylpiperazin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3,3,4-Tetramethylpiperazin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

8.8 g N,N'-dimethyl-ethylene diamine, 12.0 g CHCl3, and 6.0 g acetone are placed in a 250 ml flask in an ice-bath, and 1.1 g BTAC added. To provide a homogeneous organic liquid phase, 100 ml dichloromethane is added. Then 40 ml conc NaOH (50% by wt) is dripped into the flask over about 30 mins. The reaction is allowed to proceed for about 5 hr and the reaction product is worked up by dissolving in a minimum amount of water, and then enough dichloromethane is added to provide two distinct layers. The aqueous layer is extracted twice with 50 ml dichloromethane, washed and worked up is a conventional manner. Upon distillation the product is obtained. The foregoing structure of the compound is supported by IR, NMR, GC and mass spectrometer data.